![molecular formula CH4Cl2Si<br>CH3SiHCl2<br>CH3Cl2Si B044661 Dichloromethylsilane CAS No. 75-54-7](/img/structure/B44661.png)
Dichloromethylsilane
Overview
Description
Synthesis Analysis
The synthesis of dichloromethylsilane involves several key methods. For instance, it can be synthesized through the reaction of tetravinylsilane with this compound as a propagation unit, involving hydrosilylation and nucleophilic replacement reactions (Zhou & Roovers, 1993). Another method includes the formation of organofunctional disilanes like (dichloromethyl)pentamethyldisilane through intramolecular rearrangement reactions (Kumada & Ishikawa, 1964).
Molecular Structure Analysis
The molecular structure and conformation of this compound derivatives have been studied using techniques like gas-phase electron diffraction and ab initio molecular orbital calculations. These studies reveal the existence of molecules in the gas phase as a mixture of conformers, indicating the complex structural dynamics of these compounds (Johansen et al., 1996).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, reflecting its versatile chemical properties. It can react with sodium potassium bismuthide to form novel cage compounds, illustrating its utility in synthesizing complex organometallic structures (Kollegger et al., 1996). Additionally, its breakdown on silicon-copper catalysis mixtures demonstrates its reactivity and potential for forming chloromethylsilanes under controlled conditions (Morozova et al., 1966).
Physical Properties Analysis
The physical properties of this compound and its derivatives are crucial for understanding their behavior in various conditions. Studies focusing on their molecular distributions at equilibrium provide insights into the equilibrium constants and reaction dynamics of these compounds (Wazer & Moedritzer, 1964).
Chemical Properties Analysis
The chemical properties of this compound are central to its applications in synthesis and material science. Its ability to participate in the Wurtz coupling reaction, leading to polymer formation with unique photophysical properties, exemplifies the diverse chemical functionalities that can be derived from this compound (Kameta et al., 2007).
Scientific Research Applications
Synthesis of Alkenylsilanes : DCDMS can be utilized to synthesize alkenylsilanes by reacting with dienic and acetylenic compounds, resulting in a range of alkenylsilanes (Mironov & Nepomnina, 1960).
Generation of Iminium Ions : Chlorosilanes, including DCDMS, can generate iminium ions from aminals and aminol ethers. These ions can react with electron-rich aromatic heterocycles to produce mono-aminoalkylation products in good yields (Heaney, Papageorgiou, & Wilkins, 1997).
Radiation-Induced Free-Radical Interaction : DCDMS interacts with ketones under radiation-induced free-radical conditions, leading to the formation of products from silyl-radical addition to the oxygen of the ketone carbonyl group (Danilov, Lugovoi, Shostenko, & Getoff, 1991).
Improved Synthesis Yield : The yield of DCDMS can be increased by introducing ZnCl2 or Na2SiO3 promoters in silicon-copper catalyst compositions, enhancing the selectivity for DCDMS formation (Morozova, Golubtsov, Andrianov, Trofimov, & Morozov, 1962).
Surface Passivation for Single-Molecule Studies : The DDS-Tween-20 surface passivation method, which involves DCDMS, effectively prevents nonspecific binding of biomolecules, improving efficiency and cost-effectiveness in single-molecule studies (Hua et al., 2014).
Synthesis of Carbosilane Dendritic Macromolecules : DCDMS is used as a propagation unit in the synthesis of novel carbosilane dendritic macromolecules, with tetravinylsilane as the central core. Controlled reaction conditions are crucial for successful synthesis (Zhou & Roovers, 1993).
Chemical Surface Modification in Electronic Devices : DCDMS is used for chemical surface modification on SiO2 electrets, improving surface stability and component analysis, with implications for electronic device applications (Huamao et al., 1996).
Mechanism of Action
Target of Action
Dichloromethylsilane, also known as Methyldichlorosilane, is primarily used as a silane coupling agent . Its primary targets are hydrophilic and hydrophobic silica nanoparticles . It plays a crucial role in the synthesis of these nanoparticles, which have a wide range of applications in various fields such as electronics, optics, and biomedicine .
Mode of Action
This compound interacts with its targets (silica nanoparticles) through a process known as silylation . This process involves the formation of covalent bonds between the silicon atom in the this compound molecule and the oxygen atoms on the surface of the silica nanoparticles . This interaction results in the modification of the surface properties of the silica nanoparticles, making them either hydrophilic or hydrophobic .
Biochemical Pathways
This compound is also used in the synthesis of polysilanes , which are precursors to silicon carbide . Silicon carbide is a semiconductor material with excellent thermal stability, high-temperature strength, and good radiation resistance . The synthesis of polysilanes from this compound can be considered as a key step in the biochemical pathway leading to the production of silicon carbide .
Pharmacokinetics
It’s important to note that this compound is a volatile liquid with a boiling point of 41 °c . This suggests that it could potentially be rapidly absorbed and distributed in the body if it were to be used in a biological context.
Result of Action
The primary result of this compound’s action is the production of hydrophilic or hydrophobic silica nanoparticles . These nanoparticles have a wide range of applications, including drug delivery, biosensing, and bioimaging . Additionally, the synthesis of polysilanes from this compound can lead to the production of silicon carbide, a material with numerous industrial applications .
Action Environment
The action of this compound is influenced by several environmental factors. For instance, the silylation process requires specific conditions, such as a certain temperature and pressure . Moreover, this compound is sensitive to moisture and can react with water to release hydrogen chloride gas . Therefore, it must be stored in a dry place and handled under inert gas . These factors can significantly influence the efficacy and stability of this compound.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that Dichloromethylsilane can hydrolyze very easily to release hydrogen chloride . This reaction is catalyzed by enzymes and results in the formation of methylsilanols . These methylsilanols can then condense immediately to form larger molecules .
Molecular Mechanism
The molecular mechanism of this compound involves its hydrolysis to form methylsilanols . This reaction is catalyzed by enzymes and results in the release of hydrogen chloride . The methylsilanols formed can then condense immediately to form larger molecules .
Temporal Effects in Laboratory Settings
It is known that this compound can hydrolyze very easily to release hydrogen chloride . This reaction is catalyzed by enzymes and results in the formation of methylsilanols , which can then condense immediately to form larger molecules .
Metabolic Pathways
It is known that this compound can hydrolyze very easily to release hydrogen chloride . This reaction is catalyzed by enzymes and results in the formation of methylsilanols , which can then condense immediately to form larger molecules .
properties
InChI |
InChI=1S/CH3Cl2Si/c1-4(2)3/h1H3 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTQYJQFGNYHXMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH3Cl2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5026413 | |
Record name | Methyldichlorosilane | |
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Molecular Weight |
114.02 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Methyldichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point: -26 °F; Boiling point: 41 °C (106 °F). Vapors heavier than air. Vapor and liquid may cause burns. Denser than water and decomposed by water to form hydrochloric acid, a corrosive material., Liquid, Colorless liquid with pungent odor; [ICSC], COLOURLESS LIQUID WITH PUNGENT ODOUR. | |
Record name | METHYLDICHLOROSILANE | |
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Record name | Silane, dichloromethyl- | |
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Boiling Point |
106.7 °F at 760 mmHg (USCG, 1999), 41 °C | |
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Flash Point |
-14 °F (USCG, 1999), -14 °F, 15 °F (-9 °C) (Closed cup), -22 °C (closed cup), -22 °C c.c. | |
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Solubility |
Sol in benzene, ether, heptane, SOL IN WATER, Solubility in water: reaction | |
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Record name | METHYLDICHLOROSILANE | |
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Density |
1.11 at 77 °F (USCG, 1999) - Denser than water; will sink, 1.10 at 27 °C, Relative density (water = 1): 1.1 | |
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Vapor Density |
3.97 (AIR= 1), Relative vapor density (air = 1): 3.97 | |
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Vapor Pressure |
429.0 [mmHg], 429 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 47.1 | |
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Color/Form |
Colorless liquid | |
CAS RN |
75-54-7 | |
Record name | METHYLDICHLOROSILANE | |
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Record name | Methyldichlorosilane | |
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Record name | Methyl dichlorosilane | |
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Record name | DICHLOROMETHYLSILANE | |
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Melting Point |
-135 °F (USCG, 1999), -93 °C, -92 °C | |
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